Cas no 313965-98-9 (3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide)

3-Chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide is a specialized organic compound featuring a benzothiophene core functionalized with a chloro substituent and a carboxamide linkage. The molecule incorporates a sulfamoylphenyl group and a dimethyloxazole moiety, enhancing its potential for targeted interactions in medicinal or agrochemical applications. Its structural complexity suggests utility as an intermediate or active ingredient in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The presence of multiple heterocyclic and sulfonamide groups may contribute to improved binding affinity and selectivity. This compound is suited for research applications requiring precise molecular design and functional group compatibility.

3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide structure

313965-98-9 structure

Product Name:3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide

CAS No:313965-98-9

MF:C₂₀H₁₆ClN₃O₄S₂

MW:461.941740989685

CID:5891988

PubChem ID:988681

Update Time:2025-10-21

3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-chloro-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)benzo[b]thiophene-2-carboxamide
- Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[4-[[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl]phenyl]-
- CCG-15598
- 3-chloro-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-1-benzothiophene-2-carboxamide
- Oprea1_347632
- SR-01000402634
- SR-01000402634-1
- 313965-98-9
- F0170-0487
- 3-chloro-N-(4-{[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl}phenyl)-1-benzothiophene-2-carboxamide
- Oprea1_627917
- 3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide
- Z57904656
- AKOS002234900
- Inchi： 1S/C20H16ClN3O4S2/c1-11-12(2)23-28-20(11)24-30(26,27)14-9-7-13(8-10-14)22-19(25)18-17(21)15-5-3-4-6-16(15)29-18/h3-10,24H,1-2H3,(H,22,25)
- InChI Key： TWSQWVXXPMQNDE-UHFFFAOYSA-N
- SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=CC=C(S(NC3ON=C(C)C=3C)(=O)=O)C=C1)=O)S2

Computed Properties

Exact Mass: 461.0270760g/mol
Monoisotopic Mass: 461.0270760g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 726
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 138Å²

Experimental Properties

Density: 1.531±0.06 g/cm3(Predicted)
pka: 4.56±0.50(Predicted)

3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0170-0487-2μmol	3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide	313965-98-9	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F0170-0487-5μmol	3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide	313965-98-9	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F0170-0487-10μmol	3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide	313965-98-9	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F0170-0487-20μmol	3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide	313965-98-9	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F0170-0487-1mg	3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide	313965-98-9	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F0170-0487-2mg	3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide	313965-98-9	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F0170-0487-3mg	3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide	313965-98-9	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F0170-0487-4mg	3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide	313965-98-9	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F0170-0487-5mg	3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide	313965-98-9	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F0170-0487-10mg	3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide	313965-98-9	90%+	10mg	$79.0	2023-07-28